Cas no 37349-30-7 (Niobium(5+);oxygen(2-);pentahydroxide)

• Product Name: Niobium(5+);oxygen(2-);pentahydroxide
• CAS No: 37349-30-7
• MF: H₅Nb₃O₁₀
• MW: 443.75284075737
• CID: 309094
• PubChem ID: 19436628
• Update Time: 2025-09-28

Niobium(5+);oxygen(2-);pentahydroxide Chemical and Physical Properties

Names and Identifiers

• Niobium hydroxide oxide
• Niobium(5+);oxygen(2-);pentahydroxide
• Niobium hydroxide oxide ISO 9001：2015 REACH
• 99%, masculine notE(R)20%
• CXPMEJFDINASKX-UHFFFAOYSA-I
• 37349-30-7

• MDL： N189127
• Inchi： 1S/3Nb.5H2O.5O/h;;;5*1H2;;;;;/q3*+5;;;;;;5*-2/p-5
• InChI Key： CXPMEJFDINASKX-UHFFFAOYSA-I
• SMILES： [Nb+5].[Nb+5].[Nb+5].[OH-].[O-2].[OH-].[O-2].[OH-].[O-2].[OH-].[O-2].[OH-].[O-2]

Computed Properties

• Exact Mass: 443.70739g/mol
• Monoisotopic Mass: 443.70739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 13
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 10

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

Niobium(5+);oxygen(2-);pentahydroxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds